Cas no 362595-66-2 (3-(2S)-1-Methyl-2-pyrrolidinylmethyl-5-(1E)-2-(phenylsulfonyl)ethenyl-1H-indole)

• Product Name: 3-(2S)-1-Methyl-2-pyrrolidinylmethyl-5-(1E)-2-(phenylsulfonyl)ethenyl-1H-indole
• CAS No: 362595-66-2
• MF: C₂₂H₂₄N₂O₂S
• MW: 380.503164291382
• CID: 835729
• Update Time: 2026-04-29

3-(2S)-1-Methyl-2-pyrrolidinylmethyl-5-(1E)-2-(phenylsulfonyl)ethenyl-1H-indole Chemical and Physical Properties

Names and Identifiers

• (S,E)-3-((1-methylpyrrolidin-2-yl)methyl)-5-(2-(phenylsulfonyl)vinyl)-1H-indole
• 3-[[(2S)-1-Methyl-2-pyrrolidinyl]methyl]-5-[(1E)-2-(phenylsulfonyl)ethenyl]-1H-indole
• 3-{[(2S)-1-Methyl-2-pyrrolidinyl]methyl}-5-[(E)-2-(phenylsulfonyl )vinyl]-1H-indole
• 3-(2S)-1-Methyl-2-pyrrolidinylmethyl-5-(1E)-2-(phenylsulfonyl)ethenyl-1H-indole

• Inchi： InChI=1S/C22H24N2O2S/c1-24-12-5-6-19(24)15-18-16-23-22-10-9-17(14-21(18)22)11-13-27(25,26)20-7-3-2-4-8-20/h2-4,7-11,13-14,16,19,23H,5-6,12,15H2,1H3/b13-11+/t19-/m0/s1
• InChI Key： MJICWWOZPCLNBP-BPOBUFBUSA-N
• SMILES： CN1CCC[C@H]1CC2=CNC3=C2C=C(C=C3)/C=C/S(=O)(=O)C4=CC=CC=C4

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles

Additional information on 3-(2S)-1-Methyl-2-pyrrolidinylmethyl-5-(1E)-2-(phenylsulfonyl)ethenyl-1H-indole

Introduction to 3-(2S)-1-Methyl-2-pyrrolidinylmethyl-5-(1E)-2-(phenylsulfonyl)ethenyl-1H-indole (CAS No. 362595-66-2)

3-(2S)-1-Methyl-2-pyrrolidinylmethyl-5-(1E)-2-(phenylsulfonyl)ethenyl-1H-indole, also known by its CAS number 362595-66-2, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of indoles and features a unique structural arrangement that includes a pyrrolidine ring, a phenylsulfonyl group, and an indole core. The intricate structure of this molecule makes it a valuable candidate for various biological studies, particularly in the context of receptor interactions and potential therapeutic applications.

The chemical structure of 3-(2S)-1-Methyl-2-pyrrolidinylmethyl-5-(1E)-2-(phenylsulfonyl)ethenyl-1H-indole is characterized by its chiral center at the 2-position of the pyrrolidine ring, which imparts specific stereochemical properties. The presence of the phenylsulfonyl group adds to the compound's hydrophobicity and influences its biological activity. The indole core, a common motif in many biologically active molecules, further enhances the compound's potential for pharmacological applications.

Recent studies have highlighted the significance of 3-(2S)-1-Methyl-2-pyrrolidinylmethyl-5-(1E)-2-(phenylsulfonyl)ethenyl-1H-indole in various biological systems. One notable area of research is its interaction with serotonin receptors, particularly the 5-HT_2A receptor. Serotonin receptors play a crucial role in regulating mood, cognition, and other physiological processes. The ability of this compound to modulate these receptors suggests potential applications in treating neuropsychiatric disorders such as depression and anxiety.

In addition to its receptor interactions, 3-(2S)-1-Methyl-2-pyrrolidinylmethyl-5-(1E)-2-(phenylsulfonyl)ethenyl-1H-indole has been investigated for its anti-inflammatory properties. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings indicate that it may have therapeutic potential in inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 3-(2S)-1-Methyl-2-pyrrolidinylmethyl-5-(1E)-2-(phenylsulfonyl)ethenyl-1H-indole has also been studied to understand its behavior in biological systems. Research has demonstrated that the compound exhibits good oral bioavailability and a favorable half-life, making it suitable for further development as a drug candidate. However, further studies are needed to optimize its pharmacokinetic properties and ensure its safety and efficacy in clinical settings.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-(2S)-1-Methyl-2-pyrrolidinylmethyl-5-(1E)-2-(phenylsulfonyl)ethenyl-1H-indole in various therapeutic areas. Early results from phase I trials have shown promising outcomes, with the compound demonstrating good tolerability and a favorable safety profile. These findings have paved the way for more advanced clinical trials to explore its potential as a treatment for neuropsychiatric disorders and inflammatory conditions.

The synthesis of 3-(2S)-1-Methyl-2-pyrrolidinylmethyl-5-(1E)-2-(phenylsulfonyl)ethenyl-1H-indole is a complex process that involves multiple steps, including the formation of the indole core, introduction of the pyrrolidine ring, and attachment of the phenylsulfonyl group. Advances in synthetic chemistry have enabled researchers to develop efficient routes for synthesizing this compound on a larger scale, facilitating its use in both research and pharmaceutical development.

In conclusion, 3-(2S)-1-Methyl-2-pyrrolidinylmethyl-5-(1E)-2-(phenylsulfonyl)ethenyl-1H-indole (CAS No. 362595-66-2) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences.